3,4-Dichlorobenzoic acid
Overview
Description
3,4-Dichlorobenzoic acid is a chlorobenzoic acid carrying chloro substituents at positions 3 and 4 . It is a conjugate acid of a 3,4-dichlorobenzoate . It has been employed as an internal standard during the multiresidue analysis of pharmaceuticals and personal care products by ultra-performance liquid chromatography-positive/negative electrospray tandem mass spectrometry .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with two chlorine atoms attached at the 3rd and 4th positions and a carboxylic acid group attached at the 1st position . The exact 3D structure may be viewed using Java or Javascript .
Chemical Reactions Analysis
This compound has been used in various chemical reactions. For instance, it has been used to study the metabolic fate of 4-chloro-3,5-dinitrobenzoic acid . In another study, it was found that 2,4-DCBA was electroreduced to its free radical ion after receiving an electron .
Physical And Chemical Properties Analysis
This compound is a solid with a melting point of 204-206 °C (lit.) . It has a molecular weight of 191.01 g/mol .
Scientific Research Applications
Biodegradation Studies
Biodegradation by Edwardsiella tarda : Research by Alqudah and Jaafreh (2020) explored the biodegradation of 3,4-Dichlorobenzoic acid (3,4-DCBA) by Edwardsiella tarda, which used 3,4-DCBA as its sole carbon and energy source. This study focused on varying conditions like substrate concentration, temperature, pH, adaptation, and carbon/nitrogen sources to optimize biodegradation (Alqudah & Jaafreh, 2020).
Optimizing Biodegradation with Corynebacterium jeikeium : Another study by Alqudah et al. (2014) investigated the biodegradation of 3,4-DCBA using Corynebacterium jeikeium. This research aimed to identify the optimal conditions for biodegradation, such as substrate concentration, temperature, and pH (Alqudah, Tarawneh, Alkafaween, & Saad, 2014).
Solubility and Synthesis
Solubility in Organic Solvents : Wilson et al. (2012) reported on the solubilities of this compound in various organic solvents and binary aqueous–ethanol mixtures. This study is crucial for understanding the physical and chemical behavior of 3,4-DCBA in different solvents (Wilson et al., 2012).
Synthesis in Non-Solvent : Research on the synthesis of this compound in non-solvent conditions was conducted by Yu-long (2002). This study offers insights into the production methods of 3,4-DCBA, which is vital for its application in various scientific research fields (Yu-long, 2002).
Environmental Impact and Degradation
Photodecomposition Studies : Crosby and Leitis (1969) examined the ultraviolet irradiation of chlorobenzoic acids, including this compound, focusing on the transformation into hydroxybenzoic acids and benzoic acid itself. This study contributes to understanding the environmental impact and degradation pathways of 3,4-DCBA (Crosby & Leitis, 1969).
Degradation in Soil by Special Organisms : Brunsbach and Reineke (1993) explored the microbial degradation of various chlorobenzoates, including 3,4-dichlorobenzoate, in soil slurry. This research is significant for understanding the bioremediation potential of 3,4-DCBA in environmental settings (Brunsbach & Reineke, 1993).
Safety and Hazards
Mechanism of Action
Target of Action
It has been used as an internal standard during the multiresidue analysis of pharmaceuticals and personal care products .
Mode of Action
It is known to be employed as an internal standard in multiresidue analysis of pharmaceuticals and personal care products
Biochemical Pathways
It has been used to study the metabolic fate of 4-chloro-3,5-dinitrobenzoic acid . Benzoate-1,2-dioxygenase catalyzes the conversion of 3,4-Dichlorobenzoic acid into 3-chlorocatechol or 4-chlorocatechol .
Pharmacokinetics
It is known to be used in the study of the metabolic fate of other compounds .
Result of Action
It is known to be used as an internal standard in multiresidue analysis of pharmaceuticals and personal care products
properties
IUPAC Name |
3,4-dichlorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2O2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPHHJAOJUJHJKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9024980 |
Source
|
| Record name | 3,4-Dichlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9024980 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
51-44-5 |
Source
|
| Record name | 3,4-Dichlorobenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=51-44-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,4-Dichlorobenzoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000051445 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3,4-DICHLOROBENZOIC ACID | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=34414 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | 3,4-DICHLOROBENZOIC ACID | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=17583 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzoic acid, 3,4-dichloro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 3,4-Dichlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9024980 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4-dichlorobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.000.091 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3,4-DICHLOROBENZOIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YS4ZR9BXWX | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 3,4-dichlorobenzoic acid?
A1: this compound has a molecular formula of C7H4Cl2O2 and a molecular weight of 191.01 g/mol. []
Q2: Are there any spectroscopic techniques used to characterize this compound?
A2: Yes, researchers have employed various spectroscopic methods for characterization, including Infrared (IR) spectroscopy, 1H-NMR, 13C-NMR, and mass spectrometry (MS). [, , , , , ]
Q3: What is the crystal structure of this compound chloride?
A3: this compound chloride crystallizes in a monoclinic system with the space group P21/c. Its unit cell dimensions are a = 12.0518(15) Å, b = 9.7403(11) Å, c = 6.9562(9) Å, and β = 99.047(4)°. []
Q4: What is the solubility behavior of this compound?
A4: The solubility of this compound has been experimentally determined in various solvents, including water, ethanol, methyl butyrate, alkyl acetates, alkoxyalcohols, ethers, and binary aqueous-ethanol mixtures. [, , , , , , ]
Q5: Can the solubility of this compound be predicted?
A5: Yes, the Abraham solvation parameter model has been successfully employed to correlate and predict the solubility of this compound in different solvent systems. [, , , , , , ]
Q6: Can this compound be degraded by microorganisms?
A6: Yes, several bacterial species, including Corynebacterium jeikeium, Edwardsiella tarda, Enterobacter aerogenes, and Aeromonas hydrophila, have been shown to degrade this compound. [, , , , ] These bacteria can utilize the compound as a sole carbon and energy source. [, , ]
Q7: What factors influence the biodegradation of this compound?
A7: Factors such as substrate concentration, temperature, pH, agitation rate, carbon starvation, carbon adaptation, and the presence of specific carbon and nitrogen sources can significantly impact the biodegradation rate. [, , ]
Q8: What happens to this compound in composting and soil environments?
A8: Studies have shown that this compound can be generated during sludge composting, potentially from the hydrolysis of alkali-hydrolyzable conjugates present in raw sludge. [] The degradation rate of this compound varies depending on the soil type, with faster degradation observed in regosol compared to andosol. []
Q9: What is the metabolic fate of this compound in rats?
A9: In rats, this compound is primarily metabolized into a taurine conjugate, a unique observation considering that rats typically utilize glycine for amino acid conjugation reactions. []
Q10: How is this compound utilized in the pharmaceutical field?
A10: this compound serves as a key starting material in the synthesis of various pharmaceutical compounds, including novel 1,3,4-oxadiazole-2-one derivatives, which have shown promising antifungal activities. []
Q11: Does this compound play a role in material science?
A11: Yes, it has been used as a co-former in the development of co-crystals with theophylline. These co-crystals exhibit interesting mechanical properties, with 2D structures showing shearing behavior and 3D structures exhibiting brittleness. [] This highlights the potential of this compound in tuning the mechanical behavior of materials.
Q12: Can this compound be used in agricultural applications?
A12: While this compound itself hasn't been widely used in agriculture, its n-alkyl esters have been studied for their plant growth inhibition properties. [] Research suggests that the shorter chain esters are more effective due to their higher penetration rates into plant tissues. []
Q13: Are there any enzymatic applications of this compound?
A13: Research has focused on engineering the enzyme 4-chlorobenzoate:coenzyme A ligase (CBL) to accept this compound as a substrate. [] This is particularly relevant for bioremediation applications, where the ligase could potentially be used to degrade chlorinated benzoic acids, byproducts of PCB and DDT breakdown. []
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